Cas no 95977-30-3 (Propanoic acid, 2-[4-[[5-(trifluoromethyl)-2-pyridinyl]oxy]phenoxy]-, (2S)-)

• Product Name: Propanoic acid, 2-[4-[[5-(trifluoromethyl)-2-pyridinyl]oxy]phenoxy]-, (2S)-
• CAS No: 95977-30-3
• MF: C₁₅H₁₂F₃NO₄
• MW: 327.255294799805
• CID: 4356113
• PubChem ID: 3034381
• Update Time: 2025-05-20

Propanoic acid, 2-[4-[[5-(trifluoromethyl)-2-pyridinyl]oxy]phenoxy]-, (2S)- Chemical and Physical Properties

Names and Identifiers

• Propanoic acid, 2-[4-[[5-(trifluoromethyl)-2-pyridinyl]oxy]phenoxy]-, (2S)-
• (2S)-2-(4-{[5-(trifluoromethyl)pyridin-2-yl]oxy}phe noxy)propanoic acid
• Z4444574677
• CHEBI:83600
• 855-499-5
• EN300-26682518
• Q27156997
• (2S)-2-(4-((5-(trifluoromethyl)pyridin-2-yl)oxy)phenoxy)propanoic acid
• (S)-2-(4-((5-(Trifluoromethyl)pyridin-2-yl)oxy)phenoxy)propanoic acid
• 95977-30-3
• (2S)-2-[4-[5-(trifluoromethyl)pyridin-2-yl]oxyphenoxy]propanoic acid
• SCHEMBL1010239
• YUVKUEAFAVKILW-VIFPVBQESA-N
• (S)-fluazifop
• (2S)-2-(4-{[5-(trifluoromethyl)pyridin-2-yl]oxy}phenoxy)propanoic acid
• (S)-2-[4-(5-Trifluoromethyl-pyridin-2-yloxy)-phenoxy]-propionic acid butyl ester
• DTXSID201349249

• Inchi： 1S/C15H12F3NO4/c1-9(14(20)21)22-11-3-5-12(6-4-11)23-13-7-2-10(8-19-13)15(16,17)18/h2-9H,1H3,(H,20,21)/t9-/m0/s1
• InChI Key： YUVKUEAFAVKILW-VIFPVBQESA-N
• SMILES： C(O)(=O)[C@@H](OC1=CC=C(OC2=NC=C(C(F)(F)F)C=C2)C=C1)C

Computed Properties

• Exact Mass: 327.07184235Da
• Monoisotopic Mass: 327.07184235Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 397
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 68.7Ų

Additional information on Propanoic acid, 2-[4-[[5-(trifluoromethyl)-2-pyridinyl]oxy]phenoxy]-, (2S)-

Comprehensive Overview of Propanoic acid, 2-[4-[[5-(trifluoromethyl)-2-pyridinyl]oxy]phenoxy]-, (2S)- (CAS No. 95977-30-3)

Propanoic acid, 2-[4-[[5-(trifluoromethyl)-2-pyridinyl]oxy]phenoxy]-, (2S)- (CAS No. 95977-30-3) is a specialized chiral compound with significant applications in agrochemical and pharmaceutical research. This compound belongs to the class of phenoxypropionic acid derivatives, which are widely studied for their herbicidal and bioactive properties. The presence of the trifluoromethylpyridinyl moiety enhances its biological activity, making it a valuable intermediate in the synthesis of advanced crop protection agents.

The molecular structure of Propanoic acid, 2-[4-[[5-(trifluoromethyl)-2-pyridinyl]oxy]phenoxy]-, (2S)- features a stereogenic center at the 2-position, contributing to its enantioselective interactions in biological systems. Researchers have explored its role in targeting specific enzymes involved in plant growth regulation, aligning with the growing demand for sustainable agriculture solutions. The compound's chirality is particularly relevant in modern agrochemical design, where stereoselective activity can reduce environmental impact while improving efficacy.

Recent studies highlight the potential of Propanoic acid, 2-[4-[[5-(trifluoromethyl)-2-pyridinyl]oxy]phenoxy]-, (2S)- in developing next-generation herbicides with lower application rates. This aligns with global trends toward precision farming and reduced chemical load in ecosystems. The trifluoromethyl group in its structure is a key pharmacophore, often associated with enhanced metabolic stability and target binding affinity—a feature highly sought after in both agrochemical and pharmaceutical research.

From a synthetic chemistry perspective, the preparation of Propanoic acid, 2-[4-[[5-(trifluoromethyl)-2-pyridinyl]oxy]phenoxy]-, (2S)- involves multi-step organic transformations, including aryl ether formation and stereoselective synthesis. The compound's pyridinyloxy phenoxy backbone serves as a versatile scaffold for further derivatization, enabling the creation of analogs with tailored biological properties. Its lipophilicity and hydrogen-bonding capacity make it an interesting subject for structure-activity relationship (SAR) studies.

The commercial significance of Propanoic acid, 2-[4-[[5-(trifluoromethyl)-2-pyridinyl]oxy]phenoxy]-, (2S)- continues to grow as agricultural industries seek solutions for herbicide-resistant weeds. Its mechanism of action, often involving acetyl-CoA carboxylase (ACCase) inhibition, positions it as a candidate for integrated weed management systems. Furthermore, the compound's optical purity is critical for regulatory approval, driving innovations in asymmetric synthesis and chiral separation technologies.

Environmental fate studies of Propanoic acid, 2-[4-[[5-(trifluoromethyl)-2-pyridinyl]oxy]phenoxy]-, (2S)- derivatives indicate favorable degradation profiles under field conditions, addressing concerns about soil persistence. This characteristic, combined with its target specificity, makes it a subject of interest for green chemistry initiatives in agrochemical development. Researchers are also investigating its potential synergies with biological control agents, reflecting the industry's shift toward holistic pest management strategies.

Analytical methods for characterizing Propanoic acid, 2-[4-[[5-(trifluoromethyl)-2-pyridinyl]oxy]phenoxy]-, (2S)- typically employ advanced techniques such as chiral HPLC and LC-MS. These methods ensure accurate quantification of enantiomeric excess, which is crucial for quality control in industrial applications. The compound's UV absorption properties facilitate its detection in environmental monitoring programs, supporting compliance with global agricultural chemical regulations.

Future research directions for Propanoic acid, 2-[4-[[5-(trifluoromethyl)-2-pyridinyl]oxy]phenoxy]-, (2S)- may explore its utility beyond herbicidal applications. Preliminary investigations suggest possible bioactive properties relevant to enzyme modulation in other biological systems. The compound's structural features share similarities with certain pharmaceutical intermediates, opening avenues for cross-disciplinary applications in medicinal chemistry.

In summary, Propanoic acid, 2-[4-[[5-(trifluoromethyl)-2-pyridinyl]oxy]phenoxy]-, (2S)- (CAS No. 95977-30-3) represents a sophisticated chemical entity with multifaceted applications. Its development reflects the convergence of stereochemistry, molecular design, and agricultural science, offering solutions to contemporary challenges in crop protection and sustainable chemistry. As research progresses, this compound may yield novel derivatives with enhanced properties for diverse scientific and industrial applications.